1-(4-Methoxyphenyl)piperidin-4-ol

• IUPAC Name: 1-(4-methoxyphenyl)piperidin-4-ol
• InChI: InChI=1S/C12H17NO2/c1-15-12-4-2-10(3-5-12)13-8-6-11(14)7-9-13/h2-5,11,14H,6-9H2,1H3
• InChI Key: BENHMVFQAQIQEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCC(CC2)O
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• CAS No.: 681481-95-8

Description

“1-(4-Methoxyphenyl)piperidin-4-ol” is a chemical compound with the molecular formula C12H17NO2. It is an intermediate of Meperidine (Pethidine). Compounds with a substituted 4-piperidinol core have been found to be potent antagonists of the human H (3) receptor.

Synthesis Analysis

The synthesis of piperidin-4-one derivatives has been discussed in several studies. A simple and efficient protocol for the synthesis of novel 2,6-bis(4-methoxyphenyl)-1-methylpiperidin-4-one oxime esters has been described.

Molecular Structure Analysis

The molecular structure of “this compound” is based on a piperidin-4-ol core with a methoxyphenyl group attached.

Chemical Reactions Analysis

Piperidine derivatives have been utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Neuropsychiatric Disorders : The compound has been implicated in the synthesis and evaluation of ligands for D2-like receptors, which are significant in the treatment of disorders such as schizophrenia and Parkinson's disease. Arylcycloalkylamines, including phenyl piperidines, play a crucial role in improving the potency and selectivity of binding affinity at D2-like receptors. This suggests the importance of 1-(4-Methoxyphenyl)piperidin-4-ol in developing antipsychotic agents (Sikazwe et al., 2009).

• Cancer Treatment : Research on 4′-geranyloxyferulic acid, a derivative related to this compound, highlights its potential as an anti-inflammatory and anti-tumor agent. This compound has shown effectiveness as a dietary feeding colon cancer chemopreventive agent in vivo, indicating the broader therapeutic applications of derivatives of this compound (Epifano et al., 2015).

Antioxidant Activity

• Vitamin E and C Derivatives : The review on antioxidant activities of vitamin E, vitamin C, and its derivatives highlights the critical role of substituents like this compound in enhancing the antioxidant capacity. This indicates the compound's potential utility in designing antioxidants with improved reactivity and biological efficacy (Liu, 1995).

Mechanism of Action

Target of Action

The primary target of 1-(4-Methoxyphenyl)piperidin-4-ol is the chemokine receptor CCR5 . This receptor belongs to the seven transmembrane G-protein coupled receptor family and plays a crucial role in the process of HIV-1 entry .

Mode of Action

The compound acts as a CCR5 antagonist . It binds to the CCR5 receptor, blocking its function. This interaction is believed to be facilitated by a strong salt-bridge interaction between the basic nitrogen atom in the compound and the receptor . The presence of two or more lipophilic groups in the compound also contributes to its antagonistic activity .

Biochemical Pathways

The blockade of the CCR5 receptor prevents the entry of HIV-1 strains into cells . . The compound’s action on the CCR5 receptor thus disrupts the biochemical pathway that enables HIV-1 entry and infection.

Result of Action

By blocking the CCR5 receptor, this compound prevents the entry of HIV-1 into cells . This can slow the progression of HIV-1 infection and enhance the effectiveness of HIV treatment .

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “1-(4-Methoxyphenyl)piperidin-4-ol”, is an important task of modern organic chemistry.

Biochemical Analysis

Biochemical Properties

1-(4-Methoxyphenyl)piperidin-4-ol has been found to interact with the chemokine receptor CCR5, which is an essential co-receptor in the process of HIV-1 entry . This interaction is believed to be facilitated by a strong salt-bridge interaction between the basic nitrogen atom in the compound and the CCR5 receptor .

Cellular Effects

In cellular contexts, this compound has been evaluated for its potential treatment of HIV . It has been found to exhibit antagonistic activities against the CCR5 receptor, thereby preventing the entry of HIV-1 strains into cells .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with the CCR5 receptor. The compound contains a basic nitrogen atom, which is believed to anchor the ligand to the CCR5 receptor via a strong salt-bridge interaction .